Cas no 857393-13-6 (4-(4-Methoxyphenyl)-2-butylamine hydrochloride)

• Product Name: 4-(4-Methoxyphenyl)-2-butylamine hydrochloride
• CAS No: 857393-13-6
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 2604785
• PubChem ID: 20135599
• Update Time: 2025-06-15

4-(4-Methoxyphenyl)-2-butylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-methoxyphenyl)butane hydrochloride
• MDBJAIVXMIMCCP-UHFFFAOYSA-N
• NSC27119
• 4-(4-Methoxyphenyl)butan-2-amine hydrochloride
• 3-(4-methoxyphenyl)-1-methylpropylamine hydrochloride
• 4-(4-METHOXYPHENYL)-2-BUTYLAMINE HYDROCHLORIDE
• 3-AMINO-1-(4-METHOXYPHENYL)BUTANE HCL
• NSC-27119
• 857393-13-6
• SCHEMBL4102654
• 4-(4-Methoxyphenyl)-2-butylamine hydrochloride

• MDL： MFCD09698679
• Inchi： 1S/C11H17NO.ClH/c1-9(12)3-4-10-5-7-11(13-2)8-6-10;/h5-9H,3-4,12H2,1-2H3;1H
• InChI Key： MDBJAIVXMIMCCP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CCC(C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 4-(4-Methoxyphenyl)-2-butylamine hydrochloride

Introduction to 4-(4-Methoxyphenyl)-2-butylamine hydrochloride (CAS No. 857393-13-6)

4-(4-Methoxyphenyl)-2-butylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 857393-13-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and has garnered attention due to its structural features and potential biological activities. The presence of a 4-methoxyphenyl group and a 2-butylamine moiety suggests a unique interaction profile that may be exploited in the development of novel therapeutic agents.

The 4-methoxyphenyl group, a substituted benzene ring with a methoxy (-OCH₃) substituent at the para position, is known for its ability to modulate various biological pathways. This aromatic ring system is frequently incorporated into pharmacophores due to its stability and capacity to engage in hydrophobic interactions with biological targets. The methoxy group, in particular, can influence electronic properties and metabolic stability, making it a valuable feature in drug design.

The 2-butylamine component introduces a longer aliphatic chain compared to simpler alkylamines, which can affect both the solubility and binding affinity of the compound. The butyl group provides a moderate hydrophobic character, allowing the molecule to navigate both aqueous and lipid environments effectively. This balance is often crucial for drug candidates that require membrane permeability for cellular uptake while maintaining stability in biological fluids.

The hydrochloride salt form of 4-(4-Methoxyphenyl)-2-butylamine hydrochloride enhances its solubility in water, which is a critical factor for oral bioavailability and formulation development. Salts are commonly used in pharmaceuticals to improve dissolution rates and shelf life, making this compound more amenable for further investigation in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 4-methoxyphenyl)-2-butylamine hydrochloride structure has been analyzed using docking studies to identify potential interactions with enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and inflammation. These virtual screening approaches have highlighted its potential as a scaffold for further derivatization.

In the realm of medicinal chemistry, the synthesis of analogs has been a cornerstone strategy for optimizing lead compounds. Modifications to the 4-methoxyphenyl ring or the 2-butylamine side chain can yield derivatives with enhanced potency, selectivity, or pharmacokinetic profiles. For instance, replacing the butyl group with more substituted alkyl chains or introducing additional functional groups could alter metabolic pathways and reduce off-target effects.

One of the most compelling areas of research involving 4-(4-Methoxyphenyl)-2-butylamine hydrochloride is its potential application in treating central nervous system (CNS) disorders. The aromatic moiety's interaction with neurotransmitter receptors has been explored extensively, suggesting that this compound may modulate pathways involving dopamine or serotonin. Preclinical studies have begun to investigate its effects on models of depression, anxiety, and neurodegenerative diseases, where precise modulation of neurotransmitter activity is key.

The role of 4-methoxyphenyl)-2-butylamine hydrochloride in inflammation has also been examined. Chronic inflammation is associated with numerous pathological conditions, including autoimmune diseases and metabolic syndromes. By interacting with inflammatory mediators or signaling pathways, this compound may offer therapeutic benefits through anti-inflammatory mechanisms. Early in vitro studies have demonstrated promising interactions with key inflammatory enzymes such as COX-2 and NF-κB.

The pharmacokinetic profile of 4-(4-Methoxyphenyl)-2-butylamine hydrochloride is another critical aspect that has been evaluated using non-invasive imaging techniques and bioavailability assays. Understanding how quickly the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for designing effective dosing regimens. Advanced analytical methods like LC-MS/MS have been employed to quantify drug levels in biological matrices, providing insights into its systemic behavior.

Future directions in the study of this compound may involve exploring its role as a prodrug or an intermediate in multi-step synthetic routes. Prodrug strategies can enhance bioavailability or target specific tissues by converting into active forms under physiological conditions. Additionally, synthetic modifications could yield libraries of derivatives for high-throughput screening (HTS), accelerating the discovery process.

The integration of machine learning algorithms into drug discovery has revolutionized how researchers prioritize compounds based on structural features alone. Predictive models trained on large datasets can estimate properties like solubility, permeability, and toxicity before experimental validation is required. This approach has already identified promising candidates like 4-(4-Methoxyphenyl)-2-butylamine hydrochloride as worthy of further investment.

In conclusion,4-(4-Methoxyphenyl)-2-butylamine hydrochloride (CAS No. 857393-13-6) represents a fascinating molecule with diverse potential applications in medicine. Its unique structural composition—featuring both an electron-rich aromatic ring system (4-methoxyphenyl) and an aliphatic amine (2-butylamine)—makes it an attractive scaffold for medicinal chemists aiming to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies,this compound will likely remain at the forefront of pharmaceutical innovation.